Cas no 1805107-40-7 (Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805107-40-7
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4838511
• Update Time: 2025-06-23

Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H12F3NO4/c1-6-4-8(17-2)7(5-9(16)18-3)15-10(6)19-11(12,13)14/h4H,5H2,1-3H3
• InChI Key： ZMKOVJHHAAKWJW-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=C(C(CC(=O)OC)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805107-40-7): A Comprehensive Overview

Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805107-40-7) is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, is a methyl ester derivative of a substituted pyridine, characterized by the presence of a methoxy, methyl, and trifluoromethoxy substituent on the pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The methoxy group (OCH₃) is known for its electron-donating properties, which can influence the electronic distribution within the molecule and affect its reactivity and stability. The methyl group (CH₃) adds steric bulk and can modulate the molecule's conformational flexibility. The trifluoromethoxy group (OCF₃) is particularly noteworthy due to its strong electron-withdrawing effect and lipophilic nature, which can enhance the compound's ability to cross biological membranes and interact with specific targets.

In recent years, Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's unique structure makes it an attractive starting point for the development of drugs targeting various diseases, including cancer, neurological disorders, and inflammatory conditions.

Research published in the *Journal of Medicinal Chemistry* has highlighted the compound's ability to act as a potent inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate can effectively inhibit kinases, which are crucial enzymes in signal transduction pathways that are often dysregulated in cancer cells. This inhibition can lead to reduced cell proliferation and enhanced apoptosis, making these compounds promising candidates for anticancer therapies.

Beyond its potential as a drug intermediate, Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate has also been explored for its use in agrochemical applications. The compound's lipophilic nature and stability make it suitable for use in formulations designed to protect crops from pests and diseases. Recent studies have demonstrated its efficacy as a fungicide and insecticide, providing a new avenue for sustainable agriculture practices.

The synthesis of Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate involves several well-established chemical reactions. One common approach involves the condensation of an appropriate pyridine derivative with a methyl ester precursor, followed by substitution reactions to introduce the desired functional groups. The process is highly tunable, allowing chemists to optimize yields and purity through careful selection of reaction conditions and reagents.

In terms of safety and handling, Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate should be managed with standard laboratory precautions due to its potential reactivity with certain chemicals and its volatility at elevated temperatures. Proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight and incompatible substances, are essential to ensure its stability and shelf life.

From a regulatory perspective, Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate is subject to standard chemical regulations governing the production, handling, and disposal of organic compounds. Researchers and manufacturers must adhere to guidelines set forth by relevant authorities to ensure compliance with environmental and safety standards.

In conclusion, Methyl 3-methoxy-5-methyl-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805107-40-7) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an attractive candidate for further research and development, promising new avenues for therapeutic interventions and sustainable agricultural practices. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in advancing scientific knowledge and practical applications in various fields.